Cas no 1027512-62-4 (1-Methylazepane-4-carboxylic acid)

• Product Name: 1-Methylazepane-4-carboxylic acid
• CAS No: 1027512-62-4
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• MDL: MFCD10687192
• CID: 2357986
• PubChem ID: 53415359
• Update Time: 2025-04-21

1-Methylazepane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-azepane-4-carboxylic acid
• 1-Methylazepane-4-carboxylic acid
• 1H-Azepine-4-carboxylic acid, hexahydro-1-methyl-
• DTXSID00697050
• MFCD10687192
• SCHEMBL12633292
• CS-0172443
• 1-Methylazepane-4-carboxylicacid
• AKOS006302235
• 1027512-62-4
• AS-37958

• MDL： MFCD10687192
• Inchi： 1S/C8H15NO2/c1-9-5-2-3-7(4-6-9)8(10)11/h7H,2-6H2,1H3,(H,10,11)
• InChI Key： BTVCLYDSXOEYLT-UHFFFAOYSA-N
• SMILES： OC(C1CCN(C)CCC1)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Color/Form: Yellow to Brown Solid

1-Methylazepane-4-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes